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Introduction
5-trans U-46619 is a stable, synthetic analog of the prostaglandin endoperoxide PGH2.[1] It

functions as a potent and selective agonist for the thromboxane A2 (TP) receptor, mimicking

the physiological and pathological effects of thromboxane A2 (TXA2).[1][2] Due to its stability in

aqueous solutions compared to the extremely short half-life of TXA2, U-46619 is an invaluable

tool for in vitro and in vivo studies of TXA2-mediated processes.[3] Its primary applications

include inducing platelet shape change and aggregation, as well as contraction of vascular and

non-vascular smooth muscle.[1][2][3] These characteristics make it a critical reagent for

research in hemostasis, thrombosis, cardiovascular diseases, and other inflammatory

conditions.[4][5]

This document provides detailed application notes and protocols for the reconstitution and use

of 5-trans U-46619 in common biological experiments, with a focus on platelet aggregation

assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for 5-trans U-46619, compiled from

various suppliers and literature sources.
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Parameter Value Solvents Notes

Molecular Weight 350.5 g/mol [6] N/A

Batch-specific

molecular weight may

vary; refer to the

Certificate of Analysis.

[7]

Purity ≥98%[7] N/A

Storage Store at -20°C[7] N/A

Should be stored

under desiccating

conditions.[4] Stability

is ≥ 2 years at -20°C.

[8]

Solubility

For maximum

solubility in aqueous

buffers, evaporate the

shipping solvent (e.g.,

methyl acetate) and

reconstitute in the

buffer of choice.

Aqueous solutions are

not recommended for

storage for more than

one day.[8]

100 mg/mL[8] DMF, DMSO, Ethanol

1 mg/mL[8] PBS (pH 7.2)

EC₅₀ (Platelets) 35 nM (general) N/A

Effective

concentrations can

vary based on the

specific assay and cell

type.

0.035 µM (shape

change)[4]
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1.31 µM (aggregation)

[4]

Experimental Protocols
Reconstitution of 5-trans U-46619
5-trans U-46619 is often supplied as a lyophilized powder or as a solution in a volatile solvent

like methyl acetate. The following protocol outlines the steps for preparing a high-concentration

stock solution.

Materials:

Vial of 5-trans U-46619

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Pre-equilibration: Before opening, allow the vial of U-46619 to equilibrate to room

temperature for at least one hour. This prevents condensation of moisture inside the vial,

which can affect the stability of the compound.

Solvent Addition:

If supplied as a powder: Calculate the volume of solvent needed to achieve the desired

stock concentration (e.g., 10 mM). For example, to make a 10 mM stock solution from 1

mg of U-46619 (MW: 350.5 g/mol ), you would add 285.3 µL of solvent.

If supplied in a solvent: The compound can be used directly or the solvent can be

evaporated under a gentle stream of nitrogen, and the residue can be redissolved in the

desired solvent.[8]
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Dissolution: Add the calculated volume of anhydrous DMSO or ethanol to the vial. Cap the

vial tightly and vortex gently until the solid is completely dissolved. For higher concentrations,

warming the tube to 37°C and brief sonication may aid in dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -20°C. When stored properly, stock solutions in

DMSO or ethanol are stable for several months.[9]

Platelet Aggregation Assay
This protocol describes a typical light transmission aggregometry (LTA) experiment to measure

U-46619-induced platelet aggregation in platelet-rich plasma (PRP).

Materials:

Freshly prepared human platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

Reconstituted 5-trans U-46619 stock solution (e.g., 1 mM in DMSO)

Appropriate assay buffer (e.g., Tyrode's buffer)

Light Transmission Aggregometer

Calibrated micropipettes and sterile tips

Protocol:

Preparation of Working Solutions: Prepare serial dilutions of the U-46619 stock solution in

the assay buffer to create a range of working concentrations. For example, to achieve a final

concentration of 1 µM in the assay, a 100 µM working solution can be prepared.

Instrument Setup: Set up the aggregometer according to the manufacturer's instructions.

Use PPP to set the 100% aggregation baseline and PRP for the 0% aggregation baseline.

Sample Preparation: Pipette the required volume of PRP into the aggregometer cuvettes and

allow them to equilibrate to 37°C with stirring for a few minutes.
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Induction of Aggregation: Add a small volume of the U-46619 working solution to the PRP to

achieve the desired final concentration (e.g., 1-5 µM). The volume of the added agonist

should be minimal to avoid significant dilution of the sample. A vehicle control (e.g., buffer

with a corresponding amount of DMSO) should be run in parallel.

Data Acquisition: Record the change in light transmission over time. The aggregation

response is typically monitored for 5-10 minutes.

Data Analysis: The platelet aggregation is quantified as the maximum percentage change in

light transmission from the baseline. Dose-response curves can be generated by testing a

range of U-46619 concentrations.

Visualizations
Experimental Workflow
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Caption: Workflow for U-46619 reconstitution and use in a platelet aggregation assay.
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Caption: U-46619 signaling pathway via the TP receptor, leading to cellular responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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